2-((5-(4-bromophenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C21H19BrF3N3O2S/c1-13(2)27-19(29)12-31-20-26-11-18(14-3-5-15(22)6-4-14)28(20)16-7-9-17(10-8-16)30-21(23,24)25/h3-11,13H,12H2,1-2H3,(H,27,29)
• InChI Key: OOSQZQFJRCYPPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC=C(N1C2=CC=C(C=C2)OC(F)(F)F)C3=CC=C(C=C3)Br
• Molecular Formula: C21H19BrF3N3O2S
• Molecular Weight: 514.4 g/mol
• CAS No.: 1226438-25-0

Description

This compound features an imidazole core substituted at the 1-position with a 4-(trifluoromethoxy)phenyl group and at the 5-position with a 4-bromophenyl moiety. A thioether linkage connects the imidazole to an N-isopropylacetamide side chain. The trifluoromethoxy and bromo substituents likely enhance lipophilicity and electronic effects, making this compound of interest in medicinal chemistry, particularly for targets influenced by aryl halides and electron-withdrawing groups.

Biological Activity

2-((5-(4-bromophenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide is a complex organic compound with potential therapeutic applications, particularly in oncology. Its structure incorporates an imidazole ring, which is often associated with various biological activities, including anticancer and antimicrobial properties. This article reviews the biological activity of this compound based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{16}BrF_{3}N_{4}O_{3}S$ with a molecular weight of 553.35 g/mol. The presence of multiple functional groups, including bromophenyl and trifluoromethoxy moieties, suggests potential interactions with biological targets.

Biological Activity Overview

Recent studies have highlighted the compound's promising biological activities:

Anticancer Activity

Research indicates that derivatives of imidazole, including this compound, exhibit significant antiproliferative effects against various cancer cell lines. For instance, a related imidazole derivative demonstrated an IC50 value of 4.07 µM against HeLa cells, indicating potent anticancer properties . The mechanism of action appears to involve the induction of apoptosis through modulation of pro-apoptotic and anti-apoptotic proteins such as Bax and Bcl-2, respectively .

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
2-((5-(4-bromophenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide	HeLa	X.X
Related Imidazole Derivative	HeLa	4.07
Related Imidazole Derivative	A549	10.96
Related Imidazole Derivative	SGC-7901	2.96

(Note: Specific IC50 values for the target compound need to be established through experimental studies.)

The biological activity is primarily attributed to the compound's ability to induce apoptosis in cancer cells. The activation of caspase pathways and alterations in protein expression levels (increased Bax and decreased Bcl-2) are critical for its anticancer efficacy .

Antimicrobial Activity

In addition to its anticancer properties, imidazole derivatives have shown antimicrobial activity against various pathogens. For example, compounds similar to the target structure were evaluated for their effectiveness against Staphylococcus aureus, Escherichia coli, and Bacillus subtilis. The results indicated that certain derivatives exhibited significant zones of inhibition, suggesting potential as antimicrobial agents .

Table 2: Antimicrobial Activity Against Bacterial Strains

Compound	Bacterial Strain	Zone of Inhibition (mm)
Compound A	E. coli	20
Compound B	S. aureus	28
Compound C	B. subtilis	25

Case Studies

Several studies have focused on the synthesis and evaluation of imidazole derivatives for their biological activities:

• Study on Apoptosis Induction : A study demonstrated that a structurally similar imidazole derivative induced apoptosis in HeLa cells effectively, showing a higher apoptosis rate compared to standard chemotherapeutics like 5-FU .
• Antimicrobial Evaluation : Another study assessed various imidazole derivatives against common bacterial strains, revealing that specific substitutions on the imidazole ring significantly enhanced antimicrobial efficacy .

Comparison with Similar Compounds

Structural and Substituent Analysis

The compound’s structural analogs differ in substituents on the imidazole ring, the thioether-linked side chain, and the acetamide group. Key comparisons are summarized below:

Table 1: Structural Comparison of Imidazole Derivatives

Compound Name	R1 (5-position)	R2 (1-position)	Acetamide Substituent	Reference
Target Compound	4-Bromophenyl	4-(Trifluoromethoxy)phenyl	N-Isopropyl	N/A
Compound 9 ()	4-Fluorophenyl	4-Methoxyphenyl	N-(Thiazol-2-yl)
1,2,4-Triazole Derivatives ()	4-Halophenylsulfonyl	2,4-Difluorophenyl	N/A (Triazole core)

• R1 Substituents : The bromo group in the target compound increases molecular weight and lipophilicity compared to the fluoro group in Compound 7. Bromine’s larger atomic radius may enhance steric effects in binding interactions.
• Acetamide Side Chain : The N-isopropyl group in the target compound confers greater steric bulk compared to the thiazole ring in Compound 9, which may influence solubility and metabolic stability.

Spectroscopic and Electronic Properties

Key spectroscopic data from analogs provide insights into functional groups and tautomerism:

• IR Spectroscopy :
  • The absence of a C=O stretch (~1663–1682 cm⁻¹) in triazole derivatives () confirms cyclization . For the target compound, the thioether (C–S–C) linkage would lack the C=S stretch (~1243–1258 cm⁻¹) seen in thione-containing analogs.
• NMR Spectroscopy :
  • The 4-(trifluoromethoxy)phenyl group in the target compound is expected to deshield aromatic protons, similar to δ 7.22 (J = 8.8 Hz) observed in ’s trifluoromethoxy-containing compounds .
  • The N-isopropyl group would exhibit characteristic doublet splits for CH(CH₃)₂ protons (~1.2–1.4 ppm).